Cas no 79687-28-8 (3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-)
79687-28-8 structure
Product Name:3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-
CAS No:79687-28-8
MF:C16H26O13
MW:426.369846820831
CID:532425
PubChem ID:12688474
Update Time:2025-04-19
3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-
- 2-[2-[2-[2-[2-[2-[2-(carboxymethoxy)acetyl]oxyethoxy]ethoxy]ethoxy]ethoxy]-2-oxoethoxy]acetic acid
- DTXSID20506938
- 5,19-Dioxo-3,6,9,12,15,18,21-heptaoxatricosane-1,23-dioic acid
- 79687-28-8
-
- Inchi: 1S/C16H26O13/c17-13(18)9-26-11-15(21)28-7-5-24-3-1-23-2-4-25-6-8-29-16(22)12-27-10-14(19)20/h1-12H2,(H,17,18)(H,19,20)
- InChI Key: GJUMVVMDDQNHDE-UHFFFAOYSA-N
- SMILES: O(CCOCCOC(COCC(=O)O)=O)CCOCCOC(COCC(=O)O)=O
Computed Properties
- Exact Mass: 426.13734088g/mol
- Monoisotopic Mass: 426.13734088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 29
- Rotatable Bond Count: 22
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 173Ų
3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo- Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
79687-28-8 (3,6,9,12,15,18,21-Heptaoxatricosanedioic acid, 5,19-dioxo-) Related Products
- 3041-16-5(1,4-Dioxan-2-one)
- 3938-96-3(Ethyl methoxyacetate)
- 4480-83-5(Diglycolic anhydride)
- 817-95-8(Ethyl ethoxyacetate)
- 19500-95-9(Methoxyacetic anhydride)
- 13831-30-6(a-Acetoxyacetic Acid)
- 623-50-7(ethyl 2-hydroxyacetate)
- 617-37-8(Oxalic Acid Ethyl Ester)
- 502-97-6(1,4-Dioxane-2,5-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk